Cas no 27079-65-8 (Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1))
27079-65-8 structure
Product Name:Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1)
CAS No:27079-65-8
MF:C10H10INS
MW:303.162573337555
CID:263063
PubChem ID:117920
Update Time:2025-04-19
Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1)
- 1-methyl-4-thiophen-3-ylpyridin-1-ium,iodide
- 1-Methyl-4-(3-thienyl)pyridinium iodide
- 1-METHYL-4-(THIOPHEN-3-YL)PYRIDIN-1-IUM IODIDE
- 27079-65-8
- DTXSID50949839
- Pyridinium, 1-methyl-4-(3-thienyl)-, iodide
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- Inchi: 1S/C10H10NS.HI/c1-11-5-2-9(3-6-11)10-4-7-12-8-10;/h2-8H,1H3;1H/q+1;/p-1
- InChI Key: VXMNWNHDIDBDCN-UHFFFAOYSA-M
- SMILES: [I-].S1C=CC(=C1)C1C=C[N+](C)=CC=1
Computed Properties
- Exact Mass: 292.8792
- Monoisotopic Mass: 302.95787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Experimental Properties
- PSA: 3.88
Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1) Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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